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A comprehensive comparison of LNK4 with its counterparts, LNK1 and LNK2, reveals both

overlapping and distinct roles in regulating the circadian clock, photomorphogenesis, and

flowering time in Arabidopsis thaliana. While LNK1 and LNK2 are key players with significant

impacts on these processes, LNK4 appears to have a more subtle and potentially redundant

function, the effects of which are most prominent in the absence of LNK1 and LNK2.

The NIGHT LIGHT-INDUCIBLE AND CLOCK-REGULATED (LNK) protein family acts as a

critical link between light signaling and the plant's internal circadian clock, ensuring that

developmental processes are synchronized with the daily light/dark cycles. This guide provides

a detailed comparison of the functions of LNK4, LNK1, and LNK2, supported by experimental

data, to elucidate their individual and combined contributions to plant physiology.

Functional Comparison of LNK1, LNK2, and LNK4
Experimental data from studies on Arabidopsis thaliana mutants provide quantitative insights

into the functional roles of LNK1, LNK2, and LNK4. The primary phenotypes affected by

mutations in these genes are the circadian period length, hypocotyl elongation in response to

light, and the timing of flowering.
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Phenotypic
Trait

Wild Type
(Col-0)

lnk1 Mutant lnk2 Mutant
lnk1;lnk2
Double
Mutant

lnk4 Mutant

Circadian

Period

Length

(hours)

~24.5

~26.5

(lengthened

by ~2h)

~26.5

(lengthened

by ~2h)

>27.0 (longer

than single

mutants)

No significant

change

reported

Hypocotyl

Length (mm)

under

continuous

white light

Shorter
Longer than

Wild Type

Longer than

Wild Type

Significantly

longer than

single

mutants

No significant

change

reported

Flowering

Time (days to

bolt) under

long-day

conditions

Normal
Late

flowering

Late

flowering

Later

flowering

than single

mutants

No significant

change

reported

Note: The data for the lnk4 single mutant is limited, as its phenotype is reported to be subtle

and not significantly different from the wild type under standard laboratory conditions.

Signaling Pathways and Molecular Interactions
LNK1 and LNK2 are established as transcriptional coactivators that do not bind DNA directly

but are recruited to the promoters of target genes through interactions with DNA-binding

transcription factors. The primary interaction partners for LNK1 and LNK2 are members of the

REVEILLE (RVE) family of MYB-like transcription factors, particularly RVE4 and RVE8.

This LNK-RVE complex is crucial for activating the expression of core circadian clock genes,

such as PSEUDO-RESPONSE REGULATOR 5 (PRR5) and TIMING OF CAB EXPRESSION 1

(TOC1), which are key components of the evening complex of the circadian oscillator. The

function of LNK4 in this signaling network is less clear, though it is known to interact with RVE8.

The lack of a strong phenotype in the lnk4 single mutant suggests that its role may be
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redundant with other LNK proteins or that it functions under specific environmental conditions

not yet fully explored.
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(Hypothesized)
Downstream Targets
(Subtle Regulation)

Subtle Circadian
Modulation

Click to download full resolution via product page

To cite this document: BenchChem. [Unraveling the Functional Distinctions of LNK Proteins
in Plant Circadian Rhythms and Development]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15607683#comparing-the-function-of-lnk4-with-
lnk1-and-lnk2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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